Cas no 14144-36-6 (Propanoic acid,3-ethoxy-, pentyl ester)

Propanoic acid,3-ethoxy-, pentyl ester structure
14144-36-6 structure
Product Name:Propanoic acid,3-ethoxy-, pentyl ester
CAS No:14144-36-6
MF:C10H20O3
MW:188.264003753662
CID:215346
PubChem ID:346684
Update Time:2025-04-19

Propanoic acid,3-ethoxy-, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,3-ethoxy-, pentyl ester
    • pentyl 3-ethoxypropanoate
    • 3-Aethoxy-propionsaeure-pentylester
    • 3-ethoxy-propionic acid pentyl ester
    • AC1L85JS
    • AG-D-82526
    • CTK4C2636
    • NSC404976
    • Propionicacid, 3-ethoxy-, pentyl ester (8CI)
    • SCHEMBL20210503
    • 3-ethoxy-propanoic acid pentyl ester
    • 14144-36-6
    • NSC-404976
    • DTXSID50323837
    • Inchi: 1S/C10H20O3/c1-3-5-6-8-13-10(11)7-9-12-4-2/h3-9H2,1-2H3
    • InChI Key: LECMFIIQEQTPNP-UHFFFAOYSA-N
    • SMILES: O(C(CCOCC)=O)CCCCC

Computed Properties

  • Exact Mass: 188.1413
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.0190 (rough estimate)
  • Boiling Point: 263.28°C (rough estimate)
  • Refractive Index: 1.4300 (estimate)
  • PSA: 35.53
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